Cas no 1804081-66-0 (7-Iodobenzo[d]oxazole-2-acetic acid)

• Product Name: 7-Iodobenzo[d]oxazole-2-acetic acid
• CAS No: 1804081-66-0
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4819065
• Update Time: 2025-06-14

7-Iodobenzo[d]oxazole-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 7-Iodobenzo[d]oxazole-2-acetic acid

• Inchi： 1S/C9H6INO3/c10-5-2-1-3-6-9(5)14-7(11-6)4-8(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： PLIGJLIWHBGCCX-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1OC(CC(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 7-Iodobenzo[d]oxazole-2-acetic acid

Comprehensive Overview of 7-Iodobenzo[d]oxazole-2-acetic acid (CAS No. 1804081-66-0): Properties, Applications, and Research Insights

7-Iodobenzo[d]oxazole-2-acetic acid (CAS No. 1804081-66-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This iodinated derivative of benzo[d]oxazole-2-acetic acid features a unique molecular structure, combining an iodine substituent with a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science applications. Its CAS registry number (1804081-66-0) serves as a critical identifier for researchers and suppliers in global chemical databases.

The compound's structural motif—benzo[d]oxazole—is a privileged scaffold in medicinal chemistry, often associated with bioactivity. The introduction of an iodine atom at the 7-position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira reactions, which are pivotal in synthesizing complex molecules. This property aligns with the growing demand for halogenated building blocks in high-throughput screening and targeted drug design, topics frequently searched in AI-driven chemistry platforms.

Recent studies highlight the role of 7-Iodobenzo[d]oxazole-2-acetic acid in developing fluorescence probes and bioconjugation tools. Its carboxylic acid group allows for easy derivatization, enabling attachment to biomolecules—a hotspot in proteomics and diagnostic imaging research. Researchers exploring click chemistry or PET radiotracer synthesis often inquire about similar iodinated compounds, reflecting its relevance in cutting-edge applications.

From a synthetic perspective, the compound's crystalline form and solubility profile (typically in polar organic solvents) are frequently discussed in forums. Optimizing these properties is crucial for process chemistry and formulation development, addressing common challenges like yield improvement and purification efficiency—key concerns for industrial-scale production.

Environmental and regulatory trends also influence interest in 1804081-66-0. With the rise of green chemistry principles, users often search for sustainable synthesis routes or eco-friendly alternatives to halogenated intermediates. While this compound itself isn’t flagged under restrictive categories, its responsible handling aligns with broader industry shifts toward safer chemical design.

In summary, 7-Iodobenzo[d]oxazole-2-acetic acid (CAS No. 1804081-66-0) bridges multiple disciplines—from catalysis to biopharmaceuticals. Its dual functionality as a reaction intermediate and biomarker precursor ensures sustained relevance, particularly as AI-assisted molecular modeling accelerates the discovery of novel heterocyclic therapeutics.